Cas no 491833-31-9 (N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide)

• Product Name: N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide
• CAS No: 491833-31-9
• MF: C₂₅H₄₀N₂O₄
• MW: 432.59610748291
• CID: 4556367
• PubChem ID: 59985629
• Update Time: 2025-07-09

N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide Chemical and Physical Properties

Names and Identifiers

• Eliglustat Impurity 8
• Eliglustat Decanoic acid
• N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide

• Inchi： 1S/C25H40N2O4/c1-2-3-4-5-6-7-8-11-24(28)26-21(19-27-14-9-10-15-27)25(29)20-12-13-22-23(18-20)31-17-16-30-22/h12-13,18,21,25,29H,2-11,14-17,19H2,1H3,(H,26,28)/t21-,25-/m1/s1
• InChI Key： ZZYKVPILOCWOMZ-PXDATVDWSA-N
• SMILES： C(N[C@H](CN1CCCC1)[C@@H](C1=CC=C2OCCOC2=C1)O)(=O)CCCCCCCCC

Additional information on N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide

Comprehensive Analysis of N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide (CAS No. 491833-31-9)

The compound N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide, identified by its CAS No. 491833-31-9, represents a sophisticated chiral molecule with a unique structural framework. This compound integrates a 2,3-dihydro-1,4-benzodioxin moiety, a pyrrolidine ring, and a long-chain decanamide group, making it a subject of interest in pharmaceutical and biochemical research. Its stereochemistry, particularly the (1R,2R) configuration, plays a pivotal role in its biological interactions, which are currently under investigation for potential therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of chiral compounds like N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide. Researchers are particularly intrigued by its potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical targets for treating conditions such as metabolic disorders and neurological diseases, aligning with current trends in precision medicine. The compound’s hydroxy and pyrrolidin-1-yl functionalities may contribute to its binding affinity, a hypothesis supported by computational docking studies.

From a synthetic perspective, the preparation of CAS No. 491833-31-9 involves multi-step organic transformations, including asymmetric synthesis to achieve the desired (1R,2R) stereochemistry. The 2,3-dihydro-1,4-benzodioxin scaffold, a privileged structure in medicinal chemistry, is often associated with antioxidant and anti-inflammatory properties. This has spurred interest in exploring whether N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide could exhibit similar bioactivities, a question frequently searched in academic databases.

Analytical characterization of this compound employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and validate the stereochemical integrity of the molecule, which is crucial for reproducibility in biological assays. The decanamide tail, a lipophilic component, may enhance membrane permeability, a property highly sought after in CNS-targeting drugs—a trending focus in neurodegenerative disease research.

In the context of drug-likeness, N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide adheres to Lipinski’s Rule of Five, with moderate molecular weight and balanced hydrophilicity-lipophilicity. Its pyrrolidine ring could serve as a hydrogen bond acceptor, potentially improving solubility—a key parameter in formulation development. Such features align with the growing demand for orally bioavailable therapeutics, a recurring theme in pharmaceutical forums.

Beyond its pharmacological potential, this compound’s CAS No. 491833-31-9 is also a valuable reference standard for analytical laboratories. The rise of AI-driven drug design has increased searches for structurally complex molecules like this, as they serve as test cases for predictive algorithms. Furthermore, its 1,4-benzodioxin core resonates with green chemistry principles due to its potential derivatization from renewable precursors, addressing sustainability concerns in synthetic chemistry.

In conclusion, N-(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yldecanamide exemplifies the intersection of stereochemistry, medicinal chemistry, and drug discovery. Its multifaceted structure and unexplored biological profile make it a compelling candidate for future research, particularly in targeting GPCRs and addressing unmet medical needs. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in next-generation therapeutics.